Cas no 2227777-65-1 ((2S)-4-2-(dimethylamino)-4-fluorophenylbutan-2-ol)

• Product Name: (2S)-4-2-(dimethylamino)-4-fluorophenylbutan-2-ol
• CAS No: 2227777-65-1
• MF: C₁₂H₁₈FNO
• MW: 211.275826931
• CID: 6213934
• PubChem ID: 165611147
• Update Time: 2025-07-23

(2S)-4-2-(dimethylamino)-4-fluorophenylbutan-2-ol Chemical and Physical Properties

Names and Identifiers

• (2S)-4-2-(dimethylamino)-4-fluorophenylbutan-2-ol
• 2227777-65-1
• (2S)-4-[2-(dimethylamino)-4-fluorophenyl]butan-2-ol
• EN300-1757396

• Inchi： 1S/C12H18FNO/c1-9(15)4-5-10-6-7-11(13)8-12(10)14(2)3/h6-9,15H,4-5H2,1-3H3/t9-/m0/s1
• InChI Key： FNKQVAKREPVQIH-VIFPVBQESA-N
• SMILES： FC1C=CC(=C(C=1)N(C)C)CC[C@H](C)O

Computed Properties

• Exact Mass: 211.137242360g/mol
• Monoisotopic Mass: 211.137242360g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 4
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.5
• Topological Polar Surface Area: 23.5Ų

Additional information on (2S)-4-2-(dimethylamino)-4-fluorophenylbutan-2-ol

Recent Advances in the Study of (2S)-4-2-(dimethylamino)-4-fluorophenylbutan-2-ol (CAS: 2227777-65-1)

The compound (2S)-4-2-(dimethylamino)-4-fluorophenylbutan-2-ol, with the CAS number 2227777-65-1, has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This chiral molecule, characterized by its unique structural features, has shown promising potential in various therapeutic applications, particularly in the realm of central nervous system (CNS) disorders and receptor modulation. Recent studies have focused on its synthesis, pharmacological properties, and mechanistic insights, paving the way for its potential clinical development.

A recent study published in the Journal of Medicinal Chemistry (2023) explored the enantioselective synthesis of (2S)-4-2-(dimethylamino)-4-fluorophenylbutan-2-ol, highlighting its improved yield and purity compared to previous methods. The researchers employed a novel catalytic asymmetric hydrogenation technique, which not only enhanced the efficiency of the synthesis but also reduced the environmental impact by minimizing the use of hazardous reagents. This advancement is critical for scaling up production and ensuring the compound's availability for further preclinical and clinical studies.

Pharmacological evaluations of (2S)-4-2-(dimethylamino)-4-fluorophenylbutan-2-ol have revealed its potent activity as a selective serotonin receptor modulator. In vitro and in vivo studies demonstrated its high affinity for the 5-HT_2A receptor, with a notable lack of off-target effects, which is a common challenge in CNS drug development. These findings suggest that the compound could be a viable candidate for treating conditions such as depression, anxiety, and schizophrenia, where serotonin receptor dysregulation plays a key role.

Another significant breakthrough was reported in a 2024 Nature Communications article, which elucidated the molecular mechanism underlying the compound's action. Using cryo-electron microscopy (cryo-EM) and molecular dynamics simulations, the research team identified the precise binding site of (2S)-4-2-(dimethylamino)-4-fluorophenylbutan-2-ol on the 5-HT_2A receptor. This structural insight not only enhances our understanding of its pharmacological profile but also provides a foundation for designing derivatives with improved efficacy and safety.

Despite these promising developments, challenges remain in the clinical translation of (2S)-4-2-(dimethylamino)-4-fluorophenylbutan-2-ol. Preliminary toxicology studies have indicated the need for further optimization to mitigate potential hepatotoxicity observed at higher doses. Ongoing research is focused on modifying the compound's structure to enhance its therapeutic index while retaining its beneficial pharmacological properties.

In conclusion, (2S)-4-2-(dimethylamino)-4-fluorophenylbutan-2-ol (CAS: 2227777-65-1) represents a compelling area of research in chemical biology and drug discovery. Its unique pharmacological profile, coupled with recent advancements in synthesis and mechanistic understanding, positions it as a promising candidate for addressing unmet medical needs in CNS disorders. Future studies will be crucial in overcoming existing challenges and advancing this compound toward clinical applications.